Cas no 13201-14-4 (Dihydrocucurbitacin B)

Dihydrocucurbitacin B Properties

Names and Identifiers

• 19-Norlanost-5-ene-3,11,22-trione,25-(acetyloxy)-2,16,20-trihydroxy-9-methyl-, (2b,9b,10a,16a)-
• Cucurbitacin B, dihydro-
• Dihydrocucurbitacin B
• 23,24-dihydrocucurbitacin B
• (10α)-25-(Acetyloxy)-2β,16α,20-trihydroxy-9β-methyl-19-norlanost-5-ene-3,11,22-trione

• InChIKey： QZJJDOYZVRUEDY-NRNCYQGDSA-N
• Inchi： 1S/C32H48O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,19-22,25,34-35,39H,11-16H2,1-9H3/t19-,20+,21-,22+,25+,29+,30-,31+,32+/m1/s1
• SMILES： O([H])[C@]1([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])=C4C(C([H])([H])[H])(C([H])([H])[H])C([C@]([H])(C([H])([H])[C@@]4([H])[C@]3(C([H])([H])[H])C(C([H])([H])[C@]2(C([H])([H])[H])[C@@]1([H])[C@@](C(C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])OC(C([H])([H])[H])=O)=O)(C([H])([H])[H])O[H])=O)O[H])=O

Computed Properties

• Exact Mass: 560.334918g/mol
• Surface Charge: 0
• XLogP3: 2.7
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 560.334918g/mol
• Monoisotopic Mass: 560.334918g/mol
• Topological Polar Surface Area: 138Ų
• Heavy Atom Count: 40
• Complexity: 1170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 560.7

Experimental Properties

• LogP: 3.72330
• PSA: 138.20000
• Melting Point: 110-115 ºC
• Solubility: Almost insoluble (0.029 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids